Cas no 942589-53-9 (2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
942589-53-9 structure
Product Name:2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:942589-53-9
MF:C18H20BClO2
MW:314.614204406738
MDL:MFCD18447537
CID:1983678
PubChem ID:57703574
Update Time:2025-04-21

2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4'-Chloro-4-biphenylyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan e
    • 2-(4-chloro-3-nitrophenyl)benzooxazole
    • 2-(4-chloro-3-nitro-phenyl)-benzooxazole
    • AC1Q218S
    • 4-(4'-chlorobiphenyl-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AR-1C7626
    • 2-(4-chloro-3-nitrophenyl)benzo[d]oxazole
    • BRN 0673889
    • AC1L4KJU
    • 2-(4-Chloro-3-nitrophenyl)benzoxazole
    • CTK4G8142
    • Benzoxazole, 2-(4-chloro-3-nitrophenyl)-
    • 2-(4-Chloro-3-nitro-phenyl)-benzoxazol
    • R 687
    • 2-(4-Chlor-3-nitro-phenyl)-benzoxazol
    • 2-(4'-CHLORO-BIPHENYL-4-YL)-4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLANE
    • E97878
    • SCHEMBL4160336
    • IFONTXWYGMTBMW-UHFFFAOYSA-N
    • 2-(4'-chloro-4-biphenylyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0175612
    • 2-(4'-Chloro-[1,1'-biphenyl]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[4-(4-chlorophenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS016339761
    • 942589-53-9
    • AS-2437
    • MFCD18447537
    • 2-{4'-chloro-[1,1'-biphenyl]-4-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD18447537
    • Inchi: 1S/C18H20BClO2/c1-17(2)18(3,4)22-19(21-17)15-9-5-13(6-10-15)14-7-11-16(20)12-8-14/h5-12H,1-4H3
    • InChI Key: IFONTXWYGMTBMW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 314.12400
  • Monoisotopic Mass: 314.1244877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 4.30620

2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-4-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

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